Cas no 38791-02-5 (Methanone, 3-isoxazolylphenyl-)

Methanone, 3-isoxazolylphenyl- structure
38791-02-5 structure
Product Name:Methanone, 3-isoxazolylphenyl-
CAS No:38791-02-5
MF:C10H7NO2
MW:173.168082475662
CID:1491359
PubChem ID:13126988
Update Time:2025-04-21

Methanone, 3-isoxazolylphenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 3-isoxazolylphenyl-
    • Isoxazol-3-yl(phenyl)methanone
    • 38791-02-5
    • benzoylisoxazole
    • SCHEMBL168602
    • A1-46026
    • Inchi: 1S/C10H7NO2/c12-10(9-6-7-13-11-9)8-4-2-1-3-5-8/h1-7H
    • InChI Key: XBYZOHTXPQOOJM-UHFFFAOYSA-N
    • SMILES: O1C=CC(C(C2C=CC=CC=2)=O)=N1

Computed Properties

  • Exact Mass: 173.04771
  • Monoisotopic Mass: 173.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1

Methanone, 3-isoxazolylphenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM519446-1g
Isoxazol-3-yl(phenyl)methanone
38791-02-5 97%
1g
$670 2023-01-07
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.